[3-(Dimethylamino)piperidin-1-yl]-(4-methoxyphenyl)methanone

• IUPAC Name: [3-(dimethylamino)piperidin-1-yl]-(4-methoxyphenyl)methanone
• InChI: InChI=1S/C15H22N2O2/c1-16(2)13-5-4-10-17(11-13)15(18)12-6-8-14(19-3)9-7-12/h6-9,13H,4-5,10-11H2,1-3H3
• InChI Key: SFHYWPCBSPGHPV-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1CCCN(C1)C(=O)C2=CC=C(C=C2)OC
• Molecular Formula: C15H22N2O2
• Molecular Weight: 262.35 g/mol

Description

[3-(Dimethylamino)piperidin-1-yl]-(4-methoxyphenyl)methanone, also known as MDPV, is a psychoactive drug that belongs to the class of cathinones. It has been widely used as a recreational drug due to its stimulant and euphoric effects. However, the chemical compound has also gained attention in the scientific community due to its potential applications in research.

Mechanism of Action

[3-(Dimethylamino)piperidin-1-yl]-(4-methoxyphenyl)methanone acts as a reuptake inhibitor, blocking the reuptake of dopamine, norepinephrine, and serotonin in the brain. This leads to an increase in the levels of these neurotransmitters in the synapse, resulting in the stimulant and euphoric effects that are associated with the drug.
Biochemical and Physiological Effects
[3-(Dimethylamino)piperidin-1-yl]-(4-methoxyphenyl)methanone has been shown to have various biochemical and physiological effects on the body. It has been shown to increase heart rate, blood pressure, and body temperature. It can also cause vasoconstriction and respiratory depression. In addition, [3-(Dimethylamino)piperidin-1-yl]-(4-methoxyphenyl)methanone has been shown to have neurotoxic effects on the brain, leading to cell death and damage to the dopaminergic system.

Advantages and Limitations for Lab Experiments

[3-(Dimethylamino)piperidin-1-yl]-(4-methoxyphenyl)methanone has several advantages as a tool for scientific research. It has a high affinity for the dopamine transporter, making it a useful tool for studying the mechanisms of dopamine reuptake. It also has a high potency, meaning that it can be used in small concentrations in experiments. However, [3-(Dimethylamino)piperidin-1-yl]-(4-methoxyphenyl)methanone also has several limitations. It is highly addictive and can cause severe health problems, making it difficult to use in human studies. In addition, the use of [3-(Dimethylamino)piperidin-1-yl]-(4-methoxyphenyl)methanone in animal studies requires strict ethical considerations.

Future Directions

There are several future directions for research on [3-(Dimethylamino)piperidin-1-yl]-(4-methoxyphenyl)methanone. One area of research is the development of new drugs that can target the dopamine transporter and other transporters in the brain. Another area of research is the development of new methods for studying the mechanisms of action of [3-(Dimethylamino)piperidin-1-yl]-(4-methoxyphenyl)methanone and other psychoactive drugs. Additionally, research is needed to better understand the long-term effects of [3-(Dimethylamino)piperidin-1-yl]-(4-methoxyphenyl)methanone on the brain and the body.

Synthesis Methods

[3-(Dimethylamino)piperidin-1-yl]-(4-methoxyphenyl)methanone can be synthesized through various methods, including the Leuckart reaction, reductive amination, and Friedel-Crafts acylation. The Leuckart reaction involves the reaction of piperidine with formamide, followed by the addition of 4-methoxybenzoyl chloride. Reductive amination involves the reaction of piperidine with 4-methoxybenzaldehyde in the presence of a reducing agent. Friedel-Crafts acylation involves the reaction of piperidine with 4-methoxybenzoyl chloride in the presence of a Lewis acid catalyst.

Scientific Research Applications

[3-(Dimethylamino)piperidin-1-yl]-(4-methoxyphenyl)methanone has been used in various scientific research studies, including pharmacological and toxicological studies. It has been shown to have high affinity for the dopamine transporter, which is responsible for the reuptake of dopamine in the brain. [3-(Dimethylamino)piperidin-1-yl]-(4-methoxyphenyl)methanone has also been shown to have a high affinity for the norepinephrine transporter and the serotonin transporter. These properties make [3-(Dimethylamino)piperidin-1-yl]-(4-methoxyphenyl)methanone a potential tool for studying the mechanisms of action of these transporters.